Cas no 94617-17-1 (Adenosine, N-[(10-methyl-9-anthracenyl)methyl]-)

Adenosine, N-[(10-methyl-9-anthracenyl)methyl]- structure
94617-17-1 structure
Product Name:Adenosine, N-[(10-methyl-9-anthracenyl)methyl]-
CAS No:94617-17-1
MF:C26H25N5O4
MW:471.507805585861
CID:735262
PubChem ID:71445036
Update Time:2025-04-19

Adenosine, N-[(10-methyl-9-anthracenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

    • Adenosine, N-[(10-methyl-9-anthracenyl)methyl]-
    • (2R,3S,4R,5R)-2-(Hydroxymethyl)-5-(6-(((10-methylanthracen-9-yl)methyl)amino)-9H-purin-9-yl)tetrahydrofuran-3,4-diol
    • (2R,3S,4R,5R)-2-(hydroxymethyl)-5-(6-{[(10-methylanthracen-9-yl)methyl]amino}-9H-purin-9-yl)oxolane-3,4-diol
    • 94617-17-1
    • Inchi: 1S/C26H25N5O4/c1-14-15-6-2-4-8-17(15)19(18-9-5-3-7-16(14)18)10-27-24-21-25(29-12-28-24)31(13-30-21)26-23(34)22(33)20(11-32)35-26/h2-9,12-13,20,22-23,26,32-34H,10-11H2,1H3,(H,27,28,29)/t20-,22-,23-,26-/m1/s1
    • InChI Key: WJPXRYHUAQYZOP-HUBRGWSESA-N
    • SMILES: O1[C@H](CO)[C@H]([C@H]([C@@H]1N1C=NC2C(=NC=NC1=2)NCC1C2C=CC=CC=2C(C)=C2C=CC=CC=12)O)O

Computed Properties

  • Exact Mass: 471.19065430g/mol
  • Monoisotopic Mass: 471.19065430g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 5
  • Complexity: 708
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 126Ų
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